![molecular formula C24H24FN3O B2701026 N-[3-fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-4-methylbenzamide CAS No. 478079-59-3](/img/structure/B2701026.png)
N-[3-fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-4-methylbenzamide
Overview
Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of “N-[3-fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-4-methylbenzamide”, there are related studies on the synthesis of similar compounds. For instance, a series of novel N-(1-(3-fluoro-4-morpholinophenyl)-1H-tetrazol-5-yl) amides were synthesized and characterized by NMR (1H and 13C), IR, and mass spectroscopy .Scientific Research Applications
Antibacterial Properties
The compound has been synthesized and screened for its in vitro antibacterial properties against medicinally relevant bacterial strains such as Staphylococcus aureus, Bacillus subtilis, Escherichia coli (gram-negative), and Enterobacter aerogenes, Pseudomonas aeruginosa, Bacillus cerus (gram-positive) . The compound exhibited significant antibacterial activity .
DNA Gyrase Enzyme Inhibitors
The compound has been successfully screened as a DNA Gyrase enzyme inhibitor using in silico studies . The molecular docking simulation studies were performed to identify the ligands responsible for antibacterial activity .
Antifungal Activities
The compound has been assayed for its in vitro antifungal activities against fungal organisms such as Candida albicans, Fusarium oxysporum, Drechslera halodes, Colletotrichum falcatum .
Antiviral Activity
Indole derivatives, which are structurally similar to the compound, have been reported to possess antiviral activity . They have been prepared and reported as antiviral agents .
Anti-inflammatory Activity
Indole derivatives have been reported to possess anti-inflammatory activity . This suggests that the compound may also have potential anti-inflammatory applications .
Anticancer Activity
Indole derivatives have been reported to possess anticancer activity . This suggests that the compound may also have potential anticancer applications .
Anti-HIV Activity
Indole derivatives have been reported to possess anti-HIV activity . This suggests that the compound may also have potential anti-HIV applications .
Antioxidant Activity
Indole derivatives have been reported to possess antioxidant activity . This suggests that the compound may also have potential antioxidant applications .
Future Directions
properties
IUPAC Name |
N-[3-fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-4-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24FN3O/c1-18-7-9-19(10-8-18)24(29)26-20-11-12-23(22(25)17-20)28-15-13-27(14-16-28)21-5-3-2-4-6-21/h2-12,17H,13-16H2,1H3,(H,26,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCYNIAQBVRLIOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCN(CC3)C4=CC=CC=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24FN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-4-methylbenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-propylquinolin-4(1H)-one](/img/structure/B2700945.png)
![N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-3-methoxybenzamide](/img/structure/B2700946.png)
![N-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,4,5-trimethoxybenzamide](/img/structure/B2700949.png)
![6-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)hexanoic acid](/img/structure/B2700952.png)
![N-(1-cyano-1-cyclopropylethyl)-2-({2-methyl-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-6-yl}amino)acetamide](/img/structure/B2700956.png)
![3-Chloro-2-[5-(1-chloroethyl)-3-isoxazolyl]-5-(trifluoromethyl)pyridine](/img/structure/B2700960.png)
![(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)acrylamide](/img/structure/B2700962.png)
![3-[(benzylcarbamoyl)amino]-N-(3-acetamidophenyl)propanamide](/img/no-structure.png)